Methyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate

• IUPAC Name: methyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate
• InChI: InChI=1S/C15H13NO5/c1-18-15(17)9-2-4-12(11(16)6-9)21-10-3-5-13-14(7-10)20-8-19-13/h2-7H,8,16H2,1H3
• InChI Key: WNDKIWQQWSILBF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)OC2=CC3=C(C=C2)OCO3)N
• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol

Description

“Methyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate” is a chemical compound with the molecular formula C15H13NO5.

Molecular Structure Analysis

The molecule contains a total of 36 bonds. There are 23 non-H bonds, 13 multiple bonds, 4 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 nine-membered ring, 1 aromatic ester, 1 aromatic primary amine, and 3 ethers.

Physical And Chemical Properties Analysis

The predicted boiling point of this compound is 430.5±45.0 °C, and its predicted density is 1.359±0.06 g/cm3.

Scientific Research Applications

Chemical Synthesis and Pharmaceutical Applications

Methyl-2-formyl benzoate, a compound with structural similarities and potential relevance to the synthesis pathways of Methyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate, plays a crucial role in the organic synthesis of bioactive compounds due to its pharmacological activities. It serves as an important scaffold and precursor in developing new bioactive molecules with antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. Its versatility in organic synthesis makes it a valuable raw material for medical products, highlighting the importance of such compounds in drug discovery and development processes (Farooq & Ngaini, 2019).

Environmental Degradation and Biotoxicity Studies

The study on the degradation of acetaminophen by advanced oxidation processes (AOPs) provides insights into the environmental impact and biotoxicity of pharmaceutical compounds, which can be relevant for understanding the degradation behavior of similar complex organic compounds like Methyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate. The identification of degradation by-products and their biotoxic effects offers a foundation for assessing the environmental safety of chemical compounds used in pharmaceuticals (Qutob et al., 2022).

Application in Food and Flavor Chemistry

Branched chain aldehydes, significant in flavor compounds of many food products, are produced and degraded from amino acids. Understanding these compounds' formation and degradation pathways sheds light on manipulating desirable flavor levels in food, which might be indirectly relevant to studying or utilizing compounds like Methyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate in food chemistry for creating or modifying flavor profiles (Smit, Engels, & Smit, 2009).

Pharmacokinetics, Pharmacodynamics, and Toxicology of Novel Psychoactive Substances

The research on pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances (NPS) like 2C-B, 4-fluoroamphetamine, and benzofurans underscores the complexity of assessing health risks associated with novel drug compounds. This area of study is critical for developing a comprehensive understanding of the physiological effects, potential health risks, and therapeutic applications of new chemical entities, including Methyl 3-amino-4-(1,3-benzodioxol-5-yloxy)benzoate, especially in the context of their psychoactive and neurological impacts (Nugteren-van Lonkhuyzen et al., 2015).